Cas no 1234895-69-2 (N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3,3-diphenylpropanamide)

• Product Name: N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3,3-diphenylpropanamide
• CAS No: 1234895-69-2
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 6594306
• PubChem ID: 49722198
• Update Time: 2025-05-21

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3,3-diphenylpropanamide
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-3,3-diphenylpropanamide
• 1234895-69-2
• N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-3,3-diphenylpropanamide
• AKOS024526136
• F5871-2023
• VU0526868-1

• Inchi： 1S/C19H19N3O2/c1-14-21-19(24-22-14)13-20-18(23)12-17(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,17H,12-13H2,1H3,(H,20,23)
• InChI Key： AKOHKUDBILNFKY-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C)N=1)(=O)CC(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3,3-diphenylpropanamide

Comprehensive Overview of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3,3-diphenylpropanamide (CAS No. 1234895-69-2)

The compound N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3,3-diphenylpropanamide (CAS No. 1234895-69-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This molecule combines a 1,2,4-oxadiazole ring with a diphenylpropanamide backbone, creating a hybrid structure that exhibits intriguing biological and chemical properties. Researchers are particularly interested in its role as a potential modulator of enzymatic activity, making it a candidate for drug discovery and material science applications.

One of the most compelling aspects of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3,3-diphenylpropanamide is its versatility. The 1,2,4-oxadiazole moiety is known for its stability and ability to participate in hydrogen bonding, which is critical for interactions with biological targets. Meanwhile, the diphenylpropanamide segment contributes to the molecule's lipophilicity, enhancing its ability to cross cell membranes. This combination makes the compound a subject of interest in the development of novel therapeutics, particularly in areas such as inflammation, metabolic disorders, and neurological conditions.

In recent years, the demand for heterocyclic compounds like N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3,3-diphenylpropanamide has surged, driven by advancements in synthetic chemistry and computational drug design. Search trends indicate that professionals frequently inquire about "synthesis of 1,2,4-oxadiazole derivatives" or "applications of diphenylpropanamide in medicine," reflecting the growing curiosity around this compound. Its potential as a bioactive scaffold aligns with the broader industry shift toward targeted and personalized medicine, where molecules with precise functional groups are highly valued.

From a synthetic chemistry perspective, N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3,3-diphenylpropanamide presents both challenges and opportunities. The oxadiazole ring can be synthesized through cyclization reactions involving nitrile oxides or amidoximes, while the propanamide segment often requires careful coupling strategies to ensure high yield and purity. Researchers are also exploring greener synthetic routes, such as microwave-assisted or catalyst-free methods, to align with sustainability goals—a topic frequently searched in academic and industrial circles.

The compound's physicochemical properties, including solubility, melting point, and stability, are critical for its practical applications. For instance, its lipophilic nature makes it suitable for formulations requiring enhanced bioavailability, a key consideration in drug development. Additionally, its potential as a fluorescence probe or molecular sensor has been hypothesized, given the aromatic systems within its structure. These attributes make it a versatile candidate for interdisciplinary research, bridging chemistry, biology, and materials science.

As the scientific community continues to explore N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3,3-diphenylpropanamide, its role in addressing modern health and environmental challenges becomes increasingly apparent. Whether as a lead compound in drug discovery or a building block for advanced materials, this molecule exemplifies the innovation driving contemporary chemical research. With ongoing studies and collaborations, its full potential is yet to be unlocked, offering exciting prospects for the future.